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Compound of Interest

N-ethyl-N-(2-hydroxy-5-
Compound Name:
methylphenyl)propanamide

CAS No.: 909361-84-8

Cat. No.: B183768

Get Quote

\ J

CAS Number: 909361-84-8 Chemical Class: N-Substituted Aromatic Amide / Phenol Derivative
Primary Hazard: Skin Irritant, Aquatic Toxicity (Phenolic)[1]

Part 1: Executive Safety Summary

For Immediate Operational Use

This guide outlines the critical disposal and handling protocols for N-ethyl-N-(2-hydroxy-5-
methylphenyl)propanamide. As a Senior Application Scientist, | must emphasize that while
this compound is often utilized in sensory research (cooling/flavor modulation), its chemical
structure—specifically the phenolic moiety—dictates strict waste management protocols to
prevent environmental contamination and personnel exposure.[1]
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Property Specification Operational Implication

Organic waste stream

Molecular Formula C12H17NO2 ]
compatible.[1]
] Heavy organic; non-volatile
Molecular Weight 207.27 g/mol )
solid at STP.[1]
- Low in water; High in DO NOT attempt aqueous
Solubility o )
Ethanol/DMSO dilution for disposal.[1]
Weakly acidic; incompatible
pKa (Phenol) ~10.0 ] o
with strong oxidizers.[1]
] Segregate from chlorinated
Waste Code (Rec.) Non-Halogenated Organic

solvents.[1]

Part 2: Hazard Identification & Scientific Rationale[1]

To dispose of this chemical safely, you must understand why it is hazardous.[1] The molecule
contains two distinct functional groups that drive its disposal logic:[1][2]

e The Phenolic Ring (2-hydroxy-5-methylphenyl):

o Mechanism of Toxicity: Phenolic compounds are known protoplasmic poisons.[1] They can
penetrate the skin and disrupt protein structures.[1] Ecologically, phenols are toxic to
aguatic life even at low concentrations.[1]

o Disposal Implication: This strictly prohibits disposal via sanitary sewer systems.[1] The
compound must be destroyed thermally to break the aromatic ring.[1]

e The Amide Linkage (Propanamide):

o Stability: The amide bond is chemically robust.[1] It resists hydrolysis under neutral
conditions, meaning it will persist in the environment if not actively degraded.[1]

o Disposal Implication: Simple chemical neutralization (acid/base treatment) is inefficient in a
laboratory waste setting.[1] High-temperature incineration is the only validated method for
complete mineralization.[1]
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Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Use this protocol for expired raw material or excess solid powder.[1]

o PPE Requirement: Wear nitrile gloves (double-gloved recommended), safety goggles, and a
lab coat.[1] Ensure a particulate respirator (N95/P100) is worn if handling open powder
outside a fume hood.[1]

» Containment: Transfer the solid material into a wide-mouth high-density polyethylene
(HDPE) jar.

o Note: Do not use glass for primary waste storage if avoidable, to prevent breakage during
transport.[1]

» Labeling: Affix a hazardous waste label.
o Constituents: "N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide"[1][3][4]

o Hazard Checkbox: [x] Toxic [x] Irritant[1]

Segregation: Place the HDPE jar into the Solid Non-Halogenated Organic waste stream.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Solutions)

Use this protocol for HPLC waste, mother liquors, or dissolved samples.[1]

e Solvent Compatibility Check: Ensure the solvent matrix (e.g., Ethanol, DMSO, Acetonitrile) is
compatible with the "Non-Halogenated" stream.[1]

o Critical: If dissolved in Dichloromethane (DCM) or Chloroform, this MUST go into the
Halogenated waste stream.[1]

o Transfer: Pour the solution into the appropriate carboy (usually Red or Yellow safety cans)
using a funnel to prevent splashing.
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» Rinsing: Rinse the original glassware with a small volume of acetone or ethanol and add the
rinsate to the same waste container.[1] Do not rinse with water as the compound is poorly
soluble and will precipitate, potentially clogging the waste container opening.[1]

Protocol C: Spill Cleanup (Emergency Response)

 Isolate: Evacuate the immediate area and mark the zone.[1]
e Adsorb:

o For Solids: Do not sweep dry (generates dust).[1] Cover with a wet paper towel or oil-
impregnated sweeping compound, then scoop.[1]

o For Liquids: Cover with vermiculite or a universal absorbent pad.[1]

o Decontaminate: Scrub the surface with a dilute surfactant (soap) solution followed by an
ethanol wipe.[1]

o Disposal: Place all contaminated absorbents and PPE into a heavy-duty plastic bag, seal it,
and label it as Hazardous Solid Waste (Debris).

Part 4: Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision matrix for segregating this specific chemical.
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Waste Generation:
N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide

(Determine Physical State)
Solid / Powder (Liquid / Solution)
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Container: Carboy B
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| (Organic Non-Halogenated)

Final Fate:
High Temperature Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating N-ethyl-N-(2-hydroxy-5-
methylphenyl)propanamide waste streams to ensure compliance with incineration protocols.

Part 5: Storage & Stability Prior to Disposal
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Until disposal can be arranged, the compound must be stored correctly to prevent accidental
degradation or reaction.[1]

o Temperature: Store at 2—8°C (Refrigerated). While the amide is stable, the phenolic group is
susceptible to oxidation over long periods.[1]

 Incompatibility: Keep away from Acid Chlorides and Anhydrides (reacts with the phenol -OH)
and Strong Oxidizing Agents (permanganates, nitrates).[1]

o Container: Amber glass or opaque HDPE to protect from light, although UV sensitivity is
moderate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. foreverest.net [foreverest.net]

2. safety.net.technion.ac.il [safety.net.technion.ac.il]

3. parchem.com [parchem.com]

4. N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide | 909361-84-8 [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://foreverest.net/news-list/overview-of-cooling-agents
https://foreverest.net/news-list/overview-of-cooling-agents
https://foreverest.net/news-list/overview-of-cooling-agents
https://foreverest.net/news-list/overview-of-cooling-agents
https://foreverest.net/news-list/overview-of-cooling-agents
https://pubchem.ncbi.nlm.nih.gov/
https://foreverest.net/news-list/overview-of-cooling-agents
https://foreverest.net/news-list/overview-of-cooling-agents
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://foreverest.net/news-list/overview-of-cooling-agents
https://www.epa.gov/hwgenerators
https://foreverest.net/news-list/overview-of-cooling-agents
https://www.benchchem.com/product/b183768?utm_src=pdf-custom-synthesis#bc-rfq
https://foreverest.net/news-list/overview-of-cooling-agents
https://safety.net.technion.ac.il/files/2023/08/SU-Instruction-%D7%9C%D7%95%D7%9E%D7%93%D7%95%D7%AA-Chemical-Waste-EN-AR.pdf
https://parchem.com/chemical-supplier-distributor/n-ethyl-n-2-hydroxy-5-methylphenyl-propanamide-137129
https://www.sigmaaldrich.com/US/en/product/chembridgecorporation/ch4102152985?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: N-Ethyl-N-
(2-hydroxy-5-methylphenyl)propanamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183768/docs#comprehensive-disposal-handling-
guide-n-ethyl-n-2-hydroxy-5-methylphenyl-propanamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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